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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Trioctylamine-d6. Given the limited availability of specific experimental data for this deuterated
compound, this guide leverages the extensive information available for its non-deuterated
counterpart, Trioctylamine (CAS No. 1116-76-3). The physical properties of Trioctylamine-d6
are expected to be very similar to those of Trioctylamine, with the most significant difference
being its molecular weight. This document integrates established principles of isotopic labeling
to provide a thorough understanding for research and drug development applications.

Core Physicochemical Properties

Trioctylamine-d6 is a deuterated form of Trioctylamine, a tertiary amine. While a specific CAS
number for Trioctylamine-d6 is not consistently found in public databases, its existence and
use, particularly as an internal standard in mass spectrometry, are acknowledged. The primary
role of deuteration is to increase the molecular mass, allowing for its differentiation from the
non-deuterated analyte in analytical procedures.[1][2]
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Data Presentation: Physical Properties of Trioctylamine
and Estimated Properties for Trioctylamine-d6

The following table summarizes the key physical properties of Trioctylamine, which serve as a
reliable proxy for the properties of Trioctylamine-d6. The molecular formula and weight for a
hypothetically deuterated Trioctylamine-d6 (where six deuterium atoms replace hydrogen
atoms on the alpha-carbons to the nitrogen) are provided for comparison.
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Trioctylamine

Trioctylamine-d6

Property . References
(CAS: 1116-76-3) (Estimated)
Molecular Formula C24H51N C24HasDeN [11[3]
Molecular Weight 353.67 g/mol Approx. 359.71 g/mol [110314]
Colorless to pale Colorless to pale
Appearance o o [1114]
yellow liquid yellow liquid
Expected to be very
- , 365-367 °C at 760 o
Boiling Point similar to [31141[5][6]
mmHg ] )
Trioctylamine
Expected to be very
Melting Point -34°Cto0-34.6 °C similar to [L][6][71[8]
Trioctylamine
Expected to be slightly
_ 0.809 - 0.811 g/mL at )
Density higher than [3B114119]

20-25 °C

Trioctylamine

Refractive Index

n20/D 1.449

Expected to be very
similar to

Trioctylamine

[3]1°]

Solubility

Insoluble in water;

soluble in ethanol,

ether, and chloroform.

Expected to have

similar solubility

[3181[e]

Vapor Pressure

<0.01 hPa at 20 °C

Expected to be very
similar to

Trioctylamine

[3]

Flash Point

>163 °C (>325.4 °F)

Expected to be very
similar to

Trioctylamine

[6]

Experimental Protocols and Methodologies
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While specific experimental protocols for the determination of physical properties of
Trioctylamine-d6 are not readily available, standard methodologies for liquid compounds can
be applied. The following outlines general procedures for key experiments.

General Workflow for Physical Property Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a liquid amine like Trioctylamine-d6.

Sample Preparation & Purity Assessment

Obtain Trioctylamine-d6 Sample

:

Purity Analysis (GC-MS, NMR)

Purified Sample Purified Sample  Purified Sample Purified Sample
Physical Property Detefmination
v
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;

Technical Data Sheet Generation

Boiling Point Determination
(e.g., Distillation)
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Click to download full resolution via product page

Caption: General experimental workflow for characterizing the physical properties of a liquid
amine.

Relationship Between Molecular Structure and
Physical Properties

The physical properties of Trioctylamine-d6 are a direct consequence of its molecular
structure. The long alkyl chains and the tertiary amine group dictate its behavior.
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Molecular Structure

Trioctylamine-d6
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Caption: Logical relationship between the molecular structure of Trioctylamine-d6 and its key
physical properties.

Applications in Research and Development

The primary application of deuterated compounds like Trioctylamine-d6 is as internal
standards in quantitative analysis using mass spectrometry (MS), such as liquid
chromatography-mass spectrometry (LC-MS).[1][2] The key advantages of using a deuterated
internal standard are:

» Similar Chemical and Physical Properties: It behaves almost identically to the non-
deuterated analyte during sample preparation, chromatography, and ionization.[2]

o Mass Differentiation: It is easily distinguishable from the analyte by the mass spectrometer
due to the mass difference between hydrogen and deuterium.[1]

Safety and Handling

A specific Safety Data Sheet (SDS) for Trioctylamine-d6 is not widely available. Therefore, it
should be handled with the same precautions as the non-deuterated Trioctylamine.
Trioctylamine is considered a hazardous substance.[1]

» Skin and Eye Irritation: Causes skin and serious eye irritation.[1][10][11]
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o Respiratory Irritation: May cause respiratory irritation.[1][10][11]
» Reproductive Toxicity: May damage fertility or the unborn child.[1]
o Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][6]

Handling Recommendations:

Use in a well-ventilated area or with appropriate respiratory protection.[1]

Wear protective gloves, clothing, and eye/face protection.[1]

Wash skin thoroughly after handling.[1]

Avoid release to the environment.[1]

This guide provides a foundational understanding of the physical properties of Trioctylamine-
d6, primarily based on the data of its non-deuterated analogue. Researchers should always
consult the most current safety and handling information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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